N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide

• IUPAC Name: N-[2-(2,4-difluoroanilino)-2-oxoethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C13H10F2N2O2S/c14-8-3-4-10(9(15)6-8)17-12(18)7-16-13(19)11-2-1-5-20-11/h1-6H,7H2,(H,16,19)(H,17,18)
• InChI Key: FESHTLXHECBTRI-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C(=O)NCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H10F2N2O2S
• Molecular Weight: 296.29 g/mol

Description

N-{2-[(2,4-difluorophenyl)amino]-2-oxoethyl}-2-thiophenecarboxamide, commonly known as DFTZ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development.

Mechanism of Action

DFTZ exerts its anti-cancer effects by inhibiting the activity of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a crucial role in DNA repair. By inhibiting PARP, DFTZ disrupts the DNA repair process, leading to the accumulation of DNA damage and ultimately, cancer cell death.
Biochemical and Physiological Effects
In addition to its anti-cancer effects, DFTZ has also been found to exhibit anti-inflammatory and anti-oxidant properties. Studies have shown that DFTZ can reduce the production of inflammatory cytokines and reactive oxygen species, which are involved in the development of various diseases, including cancer, cardiovascular disease, and neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DFTZ in lab experiments is its high potency and specificity towards PARP inhibition, making it a valuable tool for studying the role of PARP in various biological processes. However, one limitation of DFTZ is its low solubility in aqueous solutions, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for research on DFTZ, including the development of more efficient synthesis methods to improve its yield and purity, the investigation of its potential applications in other diseases beyond cancer, and the development of novel drug delivery systems to improve its bioavailability and efficacy.
Conclusion
In conclusion, DFTZ is a promising chemical compound that has shown significant potential in the field of drug development, particularly in the treatment of cancer. Its potent anti-proliferative, anti-inflammatory, and anti-oxidant properties, along with its specific mechanism of action, make it a valuable tool for studying various biological processes and developing novel therapies. Further research on DFTZ is warranted to fully explore its potential applications and overcome its limitations.

Synthesis Methods

The synthesis of DFTZ involves the reaction of 2,4-difluoroaniline with 2-thiophenecarboxylic acid, followed by the addition of ethyl chloroformate. The resulting product is then purified through recrystallization to obtain DFTZ in its pure form.

Scientific Research Applications

DFTZ has been extensively studied for its potential applications in drug development, particularly in the treatment of cancer. Studies have shown that DFTZ exhibits potent anti-proliferative activity against various cancer cell lines, including breast cancer, lung cancer, and leukemia. Additionally, DFTZ has been found to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for cancer therapy.